Cas no 61871-71-4 (gingerdione)

gingerdione structure
gingerdione structure
Product Name:gingerdione
CAS No:61871-71-4
MF:C17H24O4
MW:292.370065689087
CID:955672
PubChem ID:162952
Update Time:2025-04-19

gingerdione Chemical and Physical Properties

Names and Identifiers

    • gingerdione
    • 6 Gingerdione
    • 3,5-Decadione, 1-(4-hydroxy-3-methoxyphenyl)
    • L2L6JCL6YY
    • DTXSID50210854
    • 4,7-Dichloro-Benzo(b)thiophen-3(2h)-one
    • 6-GINGERDIONE : N=6 (CONSTITUENT OF GINGER) [DSC]
    • 3,5-Decanedione, 1-(4-hydroxy-3-methoxyphenyl)-
    • CHEMBL2071439
    • [6]-Gingerdione
    • SCHEMBL13469402
    • 6-Gingerdione
    • 1-(4-hydroxy-3-methoxyphenyl)decane-3,5-dione
    • KMNVXQHNIWUUSE-UHFFFAOYSA-N
    • 6-hydrogingerdione
    • UNII-L2L6JCL6YY
    • Q27108598
    • 61871-71-4
    • CHEBI:10135
    • (6)-Gingerdione
    • 1-(4-Hydroxy-3-methoxyphenyl)-3,5-decanedione
    • Gingerdiones; [6]-Gingerdione
    • Inchi: 1S/C17H24O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,20H,3-7,9,12H2,1-2H3
    • InChI Key: KMNVXQHNIWUUSE-UHFFFAOYSA-N
    • SMILES: O=C(CC(CCC1C=CC(=C(C=1)OC)O)=O)CCCCC

Computed Properties

  • Exact Mass: 292.16752
  • Monoisotopic Mass: 292.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.76
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